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Compound of Interest

Compound Name:
Ethanone, 1-(2-aminophenyl)-,

oxime

Cat. No.: B1621877 Get Quote

An In-depth Technical Guide to 2'-
Aminoacetophenone Oxime
This technical guide provides comprehensive information on the molecular characteristics,

synthesis, and potential biological relevance of 2'-Aminoacetophenone Oxime, tailored for

researchers, scientists, and professionals in drug development.

Molecular Profile
2'-Aminoacetophenone oxime is the oxime derivative of 2'-aminoacetophenone. The

introduction of the oxime group from the ketone precursor alters the molecule's electronic and

steric properties, which can, in turn, influence its biological activity.

Property Value

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol

Synonyms (E)-1-(2-Aminophenyl)ethanone oxime

Experimental Protocols
Synthesis of (E)-1-(2-Aminophenyl)ethanone oxime
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This protocol details the synthesis of 2'-Aminoacetophenone oxime from 2'-

Aminoacetophenone.

Materials:

2'-Aminoacetophenone

Hydroxylamine hydrochloride

Sodium hydroxide

Ethanol

Distilled water

Ethyl acetate

Dichloromethane

Hexanes

Magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a 250-mL three-necked round-bottomed flask equipped with a magnetic

stir bar, internal temperature probe, and a reflux condenser with a nitrogen inlet, combine

17.0 mL of distilled water and 93.0 mL of ethanol.

Addition of Reactants: Add 9.00 mL (10.0 g, 72.8 mmol) of 2'-Aminoacetophenone to the

flask via syringe while stirring. Subsequently, add 15.4 g (223 mmol) of hydroxylamine

hydrochloride in one portion, followed by the addition of 23.7 g (594 mmol) of sodium

hydroxide.

Reaction Conditions: Place the reaction flask in an oil bath and maintain the internal

temperature at 60 °C. The reaction is typically complete after 1 hour, which can be monitored

by Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, remove the flask from the oil bath and allow it to

cool to room temperature. The mixture is then concentrated using a rotary evaporator.

Extraction: Dissolve the solid residue in 140 mL of distilled water and transfer it to a

separatory funnel. Extract the aqueous solution three times with 100 mL of ethyl acetate for

each extraction.

Drying and Concentration: Combine the organic layers and dry them over MgSO₄. Filter the

drying agent and concentrate the organic layer by rotary evaporation to yield the crude

product as a white solid.

Crystallization: Dissolve the crude solid in 120 mL of dichloromethane at 25 °C. Add 20.0 mL

of hexanes. Once the solution becomes cloudy, cool it in an ice/water bath to 0-5 °C and add

an additional 100.0 mL of hexanes. Allow the crystals to age for 1 hour at this temperature

before isolating them using a Büchner funnel.

Potential Biological Activity and Signaling
While specific signaling pathways for 2'-Aminoacetophenone oxime are not extensively

documented, the parent compound, 2-aminoacetophenone (2-AA), has been shown to

modulate host immune responses. As a quorum sensing molecule produced by Pseudomonas

aeruginosa, 2-AA can influence key innate immune response pathways. This suggests that the

oxime derivative may also possess immunomodulatory activities, making it a compound of

interest for further investigation.

Oximes as a class of compounds have been reported to exhibit a range of biological activities,

including antimicrobial and antioxidant properties.

Below is a diagram illustrating the known immunomodulatory signaling pathway of the parent

compound, 2-aminoacetophenone.
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Immunomodulatory Pathway of 2-Aminoacetophenone
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Synthesis Workflow of 2'-Aminoacetophenone Oxime
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To cite this document: BenchChem. [Molecular weight and formula of 2'-Aminoacetophenone
oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621877#molecular-weight-and-formula-of-2-
aminoacetophenone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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